Cas no 1334488-50-4 (3-(Aminomethyl)-3-phenylcyclobutan-1-ol)

• Product Name: 3-(Aminomethyl)-3-phenylcyclobutan-1-ol
• CAS No: 1334488-50-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5745897
• PubChem ID: 65989898
• Update Time: 2025-05-20

3-(Aminomethyl)-3-phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS015331984
• DTXSID901278534
• 1334488-50-4
• 3-(aminomethyl)-3-phenylcyclobutan-1-ol
• (1S,3s)-3-(aminomethyl)-3-phenylcyclobutan-1-ol
• EN300-332201
• EN300-718884
• Cyclobutanol, 3-(aminomethyl)-3-phenyl-
• 2092667-37-1
• CS-0444659
• 3-Aminomethyl-3-phenyl-cyclobutanol
• 3-(Aminomethyl)-3-phenylcyclobutan-1-ol

• Inchi： 1S/C11H15NO/c12-8-11(6-10(13)7-11)9-4-2-1-3-5-9/h1-5,10,13H,6-8,12H2
• InChI Key： KWUZIPWWIRIQAG-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=CC=2)(CN)C1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(Aminomethyl)-3-phenylcyclobutan-1-ol

Introduction to 3-(Aminomethyl)-3-phenylcyclobutan-1-ol (CAS No. 1334488-50-4)

3-(Aminomethyl)-3-phenylcyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1334488-50-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic alcohol features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and material science. The compound's molecular framework consists of a cyclobutane ring substituted with both an amino methyl group and a phenyl ring, which endows it with distinct chemical properties and reactivity patterns.

The synthesis of 3-(Aminomethyl)-3-phenylcyclobutan-1-ol involves multi-step organic transformations that highlight the compound's synthetic accessibility and versatility. The presence of the secondary amine functionality allows for further derivatization, making it a valuable intermediate in the preparation of more complex molecules. Researchers have explored various synthetic routes, including nucleophilic substitution reactions and ring-closing metathesis, to optimize the yield and purity of this compound.

In recent years, 3-(Aminomethyl)-3-phenylcyclobutan-1-ol has been studied for its pharmacological properties. The combination of the cyclobutane scaffold and the phenyl group creates a molecular structure that can interact with biological targets in novel ways. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further investigation in medicinal chemistry.

One of the most intriguing aspects of 3-(Aminomethyl)-3-phenylcyclobutan-1-ol is its potential as a building block for drug development. The flexibility of its structure allows for the introduction of various functional groups, enabling the creation of libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques have been employed to identify novel analogs with enhanced potency and selectivity. These efforts have led to the discovery of several compounds with potential therapeutic value, particularly in the treatment of inflammatory diseases and neurological disorders.

The role of computational chemistry in understanding the behavior of 3-(Aminomethyl)-3-phenylcyclobutan-1-ol cannot be overstated. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. Advanced computational methods, such as molecular dynamics (MD) simulations and quantum mechanical calculations, have been used to predict the conformational preferences and energetics of this compound. These findings are crucial for guiding experimental efforts and optimizing drug-like properties.

Another area where 3-(Aminomethyl)-3-phenylcyclobutan-1-ol has shown promise is in material science. The unique structural features of this compound make it suitable for applications in polymer chemistry and supramolecular assemblies. Researchers have explored its use as a monomer in the synthesis of novel polymers with specific mechanical and thermal properties. Additionally, the compound's ability to form hydrogen bonds has been exploited in the design of self-assembling materials, which could find applications in nanotechnology and drug delivery systems.

The environmental impact of synthesizing and utilizing 3-(Aminomethyl)-3-phenylcyclobutan-1-ol is also an important consideration. Green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and minimizing hazardous byproducts. Catalytic methods, such as transition metal-catalyzed reactions, have been particularly effective in improving efficiency while maintaining high selectivity. These approaches align with global efforts to promote sustainable practices in chemical manufacturing.

Future research directions for 3-(Aminomethyl)-3-phenylcyclobutan-1-ol include exploring its potential in photopharmacology and bioimaging applications. The compound's ability to absorb light at specific wavelengths makes it a candidate for use as a fluorescent probe or photosensitizer. Studies are ongoing to evaluate its efficacy in detecting biological markers and monitoring disease progression in real-time imaging techniques.

In conclusion, 3-(Aminomethyl)-3-phenylcyclobutan-1-ol (CAS No. 1334488-50-4) is a multifaceted compound with significant implications across multiple disciplines. Its unique structural features, synthetic accessibility, and potential applications in pharmaceuticals and materials science make it a subject of intense interest among researchers worldwide. As our understanding of its properties continues to grow, so too will its role in advancing scientific knowledge and technological innovation.